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Compound of Interest

Compound Name: PD-1/PD-L1-IN-NP19

CAS No.: 2377916-66-8

Cat. No.: B3025684

Get Quote

Executive Summary & Risk Context
PD-1/PD-L1-IN-NP19 (CAS# 2377916-66-8) is a potent small-molecule inhibitor targeting the

Programmed Cell Death 1 (PD-1) signaling pathway.[1] Unlike monoclonal antibodies (e.g.,

Pembrolizumab), NP19 is a chemical entity (C₃₃H₃₁ClN₂O₄) with high membrane permeability

and an IC₅₀ of ~12.5 nM.[1]

The Safety Paradox: While many Safety Data Sheets (SDS) for research-grade NP19 classify it

as "Non-Hazardous" under GHS standards due to a lack of acute toxicity data, this is a false

sense of security. As a Senior Application Scientist, I mandate that this compound be handled

as a High Potency Active Pharmaceutical Ingredient (HPAPI).[1]

Why?

Bioactivity: It is designed to modulate the human immune system at nanomolar

concentrations. Environmental release can disrupt local ecosystems.[1]

Solvent Carrier: It is almost exclusively reconstituted in DMSO, a solvent that penetrates skin

and carries the inhibitor directly into the bloodstream.
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Persistence: As a halogenated organic molecule, it resists rapid biodegradation.

Personal Protective Equipment (PPE) Matrix
Standard latex gloves are insufficient for DMSO-solvated small molecules.[1] Adhere to this

specific PPE standard to prevent transdermal absorption.

PPE Component Specification Scientific Rationale

Primary Gloves Nitrile (0.11mm min) Basic chemical resistance.[1]

Secondary Gloves Nitrile or Neoprene

"Double-gloving" creates a

breakthrough barrier against

DMSO.[1]

Eye Protection Chemical Splash Goggles

Prevents mucosal absorption

via ocular splash (more critical

than safety glasses).[1]

Respiratory N95 or Fume Hood

NP19 powder is light; prevents

inhalation of particulates

during weighing.

Clothing Tyvek® Lab Coat

Preferable to cotton; prevents

soaking if a DMSO spill occurs.

[1]

Waste Stream Segregation Logic
Proper disposal depends entirely on the state of the matter (Solid vs. Liquid) and the matrix

(Pure Chemical vs. Biological Media).

Scenario A: Pure Chemical & Stock Solutions (The "Red Line")[1]
Definition: Expired powder, concentrated DMSO stocks, or contaminated weighing boats.

Protocol: NEVER pour down the drain. These must be destroyed via High-Temperature

Incineration.
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Container: RCRA-compliant container (Black or White bin depending on vendor) labeled

"Hazardous Chemical Waste - Organic."

Scenario B: In Vitro Biological Waste
Definition: Cell culture media (RPMI/DMEM) containing trace NP19.[1]

Protocol: This is a Mixed Waste (Biohazard + Chemical).[1]

Deactivation: Add 10% Bleach (Sodium Hypochlorite) to the media. Allow to sit for 20

minutes to kill biologicals. Note: Bleach does NOT destroy the NP19 molecule, but it

renders the solution safe for chemical waste consolidation.

Disposal: Collect the deactivated liquid into a chemical waste drum. Do NOT autoclave

liquids containing high concentrations of volatile chemical inhibitors, as this can aerosolize

the compound.

Scenario C: Sharps & Consumables
Protocol: Pipette tips and syringes used with NP19/DMSO must go into Chemical

Contaminated Sharps containers (often Yellow or White), not standard Red Biohazard bins,

to ensure they are incinerated rather than just autoclaved/landfilled.

Visualized Workflows
Workflow 1: Waste Classification Decision Matrix
This logic gate ensures no active inhibitor enters the municipal water supply.
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Figure 1: Decision matrix for segregating NP19 waste streams.[1] Note that biological media

requires a two-step process.[1]

Workflow 2: Emergency Spill Response (DMSO Stock)
DMSO transports the inhibitor through nitrile gloves in <5 minutes.[1] Speed is critical.
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Figure 2: Linear response protocol for high-concentration stock spills.

Regulatory & Compliance Alignment
EPA Status: While NP19 is not yet explicitly "P-listed" (acutely hazardous) by the EPA due to

its novelty, it falls under the "Generator Knowledge" clause (40 CFR 262.11).[1] You know it

is a potent biological modifier; therefore, you must manage it as hazardous.

OSHA: Adhere to the Laboratory Standard (29 CFR 1910.1450). A specific SOP (like this

one) is required for "Select Carcinogens, Reproductive Toxins, and Substances with High

Acute Toxicity."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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